Cas no 1206805-30-2 ((3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate)

(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate structure

1206805-30-2 structure

Product Name:(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate

CAS No:1206805-30-2

MF:C₃₂H₃₄O₈

MW:546.607570171356

CID:2841474

PubChem ID:129317383

Update Time:2025-04-21

(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate Chemical and Physical Properties

Names and Identifiers

- (3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate
- 6-O-Nicotinoylscutebarbatine G
- [ "" ]
- 1206805-30-2
- [6-(cyclopenta-1,3,4-triene-1-carbonyloxy)-5-hydroxy-4a,6a,7,10b-tetramethyl-2/'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4/'-oxolane]-10-yl] cyclopenta-1,3,4-triene-1-carboxylate
- GYB80530
- Inchi： 1S/C32H34O8/c1-19-13-14-22(38-27(35)20-9-5-6-10-20)24-29(2)15-16-32(17-23(33)37-18-32)40-31(29,4)25(34)26(30(19,24)3)39-28(36)21-11-7-8-12-21/h5,7,9-13,22,24-26,34H,14-18H2,1-4H3
- InChI Key： AJBAUCYKHLPPHC-UHFFFAOYSA-N
- SMILES： O1C2(COC(C2)=O)CCC2(C)C1(C)C(C(C1(C)C(C)=CCC(C21)OC(C1C=C=CC=1)=O)OC(C1C=C=CC=1)=O)O

Computed Properties

Exact Mass: 576.24700
Monoisotopic Mass: 546.22536804g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 40
Rotatable Bond Count: 6
Complexity: 1420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 108Å²

Experimental Properties

Color/Form: Powder
Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 722.6±60.0 °C at 760 mmHg
Flash Point: 390.8±32.9 °C
Solubility: Very slightly soluble (0.23 g/l) (25 º C),
PSA: 134.14000
LogP: 3.83570
Vapor Pressure: 0.0±2.5 mmHg at 25°C

(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O83650-5mg	(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate	1206805-30-2		5mg	￥5600.0	2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1324-1 mg	6-O-Nicotinoylscutebarbatine G	1206805-30-2		1mg	￥2833.00	2022-04-26
A2B Chem LLC	AE23607-1mg	6-O-Nicotinoylscutebarbatine G	1206805-30-2	>95%	1mg	$699.00	2024-04-20
A2B Chem LLC	AE23607-5mg	6-O-Nicotinoylscutebarbatine G	1206805-30-2	95.0%	5mg	$785.00	2024-04-20